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Compound of Interest

Compound Name:
(1-Methylhexyl)ammonium

sulphate

Cat. No.: B12349367 Get Quote

Prepared for: Researchers, scientists, and drug development professionals.

This document provides a detailed breakdown of the molecular weight of (1-
Methylhexyl)ammonium sulphate, a compound relevant in various biochemical and

pharmaceutical applications.

Chemical Structure and Formula
(1-Methylhexyl)ammonium sulphate is an organic ammonium salt. Its structure consists of

two positively charged (1-Methylhexyl)ammonium cations and one negatively charged sulphate

anion. The cation is also known as a heptan-2-aminium cation.[1] To maintain charge neutrality,

two cations are required to balance the 2- charge of the single sulphate anion.

This 2:1 stoichiometric arrangement leads to the definitive molecular formula: C₁₄H₃₆N₂O₄S.[1]

Molecular Weight Calculation
The molecular weight is the sum of the atomic weights of all atoms in the molecule. Based on

the chemical formula C₁₄H₃₆N₂O₄S, the calculation is detailed below. The standard atomic

weights published by the International Union of Pure and Applied Chemistry (IUPAC) are used

for this calculation.

Table 1: Atomic Weight Composition
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Element Symbol Quantity
Standard
Atomic Weight
( g/mol )

Total Weight (
g/mol )

Carbon C 14 12.011 168.154

Hydrogen H 36 1.008 36.288

Nitrogen N 2 14.007[2][3][4] 28.014

Oxygen O 4 15.999[5][6] 63.996

Sulfur S 1 32.06[7] 32.060

Total 328.512

Table 2: Final Molecular Weight Summary
Compound Name Molecular Formula

Calculated Molecular
Weight ( g/mol )

(1-Methylhexyl)ammonium

sulphate
C₁₄H₃₆N₂O₄S 328.512

This calculated molecular weight is consistent with established chemical databases.[8]

Logical Structure and Visualization
The ionic nature of (1-Methylhexyl)ammonium sulphate can be represented as a logical

relationship between its constituent ions. The following diagram, generated using the DOT

language, illustrates this association.
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Caption: Ionic association in (1-Methylhexyl)ammonium sulphate.

Applicability of Experimental Protocols
The determination of a compound's molecular weight is a fundamental calculation based on its

established chemical formula and the standard atomic weights of its constituent elements.

Therefore, the inclusion of specific experimental protocols, such as those for synthesis or

analysis, is not applicable to the scope of this particular technical guide, which focuses solely

on the core concept of molecular weight. Similarly, signaling pathway diagrams are irrelevant to

this topic.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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